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Introduction

These application notes provide a comprehensive overview of the dosage and administration of
iodinated contrast media in animal models for research and diagnostic imaging purposes.
Historically, compounds such as Dimethiodal Sodium were utilized; however, contemporary
research and clinical practice in veterinary medicine predominantly employ newer generation
ionic and non-ionic iodinated contrast agents. This document will focus on the practical
application of these modern agents, summarizing quantitative data, detailing experimental
protocols, and visualizing key procedural workflows.

lodinated contrast media are radiopaque substances used to enhance the visibility of internal
structures during imaging procedures like radiography and computed tomography (CT).[1][2]
They are classified into ionic and non-ionic agents, with non-ionic media generally being
preferred due to a lower incidence of adverse effects.[1][3][4] The selection of a specific agent
and its dosage depends on the animal species, the imaging modality, and the target organ
system.

Data Presentation: Dosage and Administration of
lodinated Contrast Media
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The following tables summarize recommended dosages and administration routes for

commonly used iodinated contrast media in various animal models.

Table 1: Intravenous Administration of lodinated Contrast Media for Urography and CT

Dosage (mg

Animal Contrast Administrat  Primary
of ) T Reference
Model Agent Type . ion Route Application
lodinelkg)
Non-ionic
Intravenous Excretory
Dog (e.g., lohexol, 880 [5]
] (bolus) Urography
lopamidol)
o Computed
Non-ionic
Dog - Intravenous Tomography [3]
(e.g., lohexol)
(CT)
Non-ionic
Intravenous Excretory
Cat (e.g., lohexol, 880 [5]
] (bolus) Urography
lopamidol)
o Computed
Non-ionic
Cat - Intravenous Tomography [3]
(e.g., lohexol)
(CT)
Non-ionic Computed
_ _ 0.3-0.5
Bird (Pigeon) (370 mg Uk Intravenous Tomography [6]
m
iodine/ml) J (CT

Table 2: Administration of lodinated Contrast Media for Other Procedures
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Animal Contrast Administrat
Procedure Dosage . Reference
Model Agent Type ion Route
Cystogram ] )
B Water-soluble Via urinary
Dog (Positive ] 50-300 mls [7]
lodine catheter
Contrast)
Cystogram ] )
N Water-soluble Via urinary
Cat (Positive ] 25 ml (total) [5]
lodine catheter
Contrast)
Water-soluble o
Retrograde ] Via urinary
Dog lodine 10-15 mls [5]
Urethrogram ] catheter
(diluted)
Water-soluble o
Retrograde _ Via urinary
Cat lodine 5-10 mls [5]
Urethrogram ] catheter
(diluted)
lonic (e.g., Via stomach
Dog Gastrogram 15-100 mls [7]
Conray) tube
Non-ionic,
Dog, Cat Myelography - Intrathecal [2]
low osmolar

Experimental Protocols
Protocol 1: Intravenous Urography (IVU) in a Canine

Model

Objective: To visualize the kidneys, ureters, and bladder to assess their structure and function.

Materials:

e Non-ionic iodinated contrast medium (e.g., lohexol, lopamidol)

» Sterile syringes and needles

e |[ntravenous catheter
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e Anesthesia or heavy sedation as required
e Radiography equipment
Procedure:

e Animal Preparation:

[e]

Fast the animal for at least 24 hours to ensure an empty gastrointestinal tract.[5]

o

Administer a cleansing enema prior to the procedure.[8]

[¢]

Ensure the animal is well-hydrated to minimize the risk of contrast-induced renal injury.[5]

[e]

Obtain survey radiographs (plain films) before contrast administration to check for proper
patient positioning and exposure settings.[5]

o Catheter Placement:

o Place an intravenous catheter, preferably in the cephalic vein. An 18-20 gauge catheter is
recommended for rapid bolus injection.[5]

e Contrast Administration:

o Administer the non-ionic iodinated contrast medium as a rapid intravenous bolus at a dose
of 880 mg of iodine per kg of body weight.[5]

e Imaging Sequence:

o Immediately following the injection (within 10 seconds), acquire a ventrodorsal radiograph
to capture the nephrogram phase (contrast in the renal vasculature and parenchyma).[5]

o Subsequently, take a lateral radiograph.

o Acquire repeat ventrodorsal and lateral radiographs at 5-minute intervals to visualize the
pyelogram phase (contrast in the renal pelvis), ureters, and filling of the urinary bladder.[5]

e Post-Procedure Care:
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o Monitor the animal for any adverse reactions.
o Ensure the animal has free access to water to aid in the clearance of the contrast agent.
Protocol 2: Computed Tomography (CT) Angiography in

a Feline Model

Objective: To visualize the vascular structures of a specific anatomical region.

Materials:

Non-ionic iodinated contrast medium

Power injector (optional, for precise timing)

CT scanner

Anesthesia

Intravenous catheter

Procedure:

Animal Preparation:

o Induce and maintain general anesthesia.

o Place an intravenous catheter.

Pre-Contrast Scan:

o Perform an initial, non-contrast CT scan of the region of interest.

Contrast Administration:

o Administer a non-ionic iodinated contrast agent intravenously. The exact dose and
injection rate will depend on the specific protocol and the capabilities of the CT scanner.

Post-Contrast Scans:
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o Initiate scanning at predetermined time points to capture the arterial, portal venous, and
delayed phases of contrast enhancement.

e Post-Procedure Care:
o Monitor the animal during recovery from anesthesia.

o Provide supportive care as needed.

Visualizations

Animal Preparation Procedure Post-Procedure

Administer Contrast . . . Monitor for .
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Caption: Workflow for Intravenous Urography (IVU) in Animal Models.
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Caption: Simplified Pathway of a Potential Anaphylactoid Reaction to Contrast Media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

¢ 1. Use of Contrast Media in Veterinary Radiology - WSAVA2002 - VIN [vin.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b089858?utm_src=pdf-body-img
https://www.benchchem.com/product/b089858?utm_src=pdf-custom-synthesis
https://www.vin.com/apputil/content/defaultadv1.aspx?meta=&pId=11147&id=3846218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. vettimes.co.uk [vettimes.co.uk]

3. Adverse reactions following administration of contrast media for diagnostic imaging in
anaesthetized dogs and cats: a retrospective study - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. vettimes.com [vettimes.com]

o 5. Tips and Tricks for Contrast Studies of the Urinary Tract - WSAVA 2016 Congress - VIN
[vin.com]

e 6. Use of Intravenous lodine Contrast Medium in Abdominal Computed Tomography (CT) in
Birds - WSAVA2007 - VIN [vin.com]

e 7.vetnurse.co.uk [vetnurse.co.uk]
e 8. AVID - Intravenous Urography (IVU) [vmcavid.umn.edu]

 To cite this document: BenchChem. [Application Notes and Protocols for lodinated Contrast
Media in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089858#dimethiodal-sodium-dosage-and-
administration-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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